N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H17NO5S/c21-18(16-11-24-14-4-1-2-5-15(14)25-16)20-12-19(22,13-7-8-23-10-13)17-6-3-9-26-17/h1-10,16,22H,11-12H2,(H,20,21)
• InChI Key: ZOQJVBLMOAQUDN-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NCC(C3=COC=C3)(C4=CC=CS4)O
• Molecular Formula: C19H17NO5S
• Molecular Weight: 371.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and heterocyclic rings, including furan and thiophene rings, a carboxamide group, and a benzo[b][1,4]dioxine ring. These types of compounds are often synthesized for use in various applications, including pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The furan and thiophene rings, along with the benzo[b][1,4]dioxine ring, would contribute to the overall aromaticity of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the furan and thiophene rings, as well as the carboxamide group. These groups could potentially undergo various chemical reactions, including nucleophilic substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could contribute to its stability, while the carboxamide group could influence its solubility.

Scientific Research Applications

Synthesis and Characterization

Research in synthetic chemistry has led to the development of novel compounds with furan and thiophene moieties, showcasing diverse synthetic routes and characterization techniques. For instance, studies have explored the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, detailing their structural establishment through NMR, IR, and mass spectral data (Spoorthy et al., 2021). Such research underscores the versatility of furan and thiophene derivatives in synthetic organic chemistry.

Biological Activities

Furan and thiophene-containing compounds have been evaluated for various biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. For example, new cycloalkylthiophene-Schiff bases and their metal complexes were synthesized and shown to exhibit significant antibacterial and antifungal activities against a range of pathogens (Altundas et al., 2010). Additionally, compounds like ethyl N′-furan-2-carbonylbenzohydrazonate have demonstrated effective antiurease and antioxidant activities, highlighting their potential therapeutic applications (Sokmen et al., 2014).

Chemical Reactivity and Applications

Research into the chemical reactivity of furan and thiophene derivatives has also provided insights into their potential applications in materials science and sensor technology. Studies on the hydrolytic opening of the quinazoline ring in 3-furfuryl-4-oxo-3,4-dihydroquinazoline derivatives (Shemchuk et al., 2010) and the palladium-catalyzed condensation to form multisubstituted furans (Lu et al., 2014) illustrate the complex reactions these compounds can undergo, leading to novel structures with unique properties suitable for various applications.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound. Given its complex structure, it could be of interest in various fields, including organic chemistry and pharmaceutical research.